Cas no 4891-15-0 (Estramustinephosphate)

Estramustine phosphate is a nitrogen mustard derivative combined with estradiol, primarily used in the treatment of metastatic prostate cancer. It functions as an alkylating agent, disrupting DNA replication in cancer cells. Its unique structure allows selective uptake in prostate tissue, enhancing therapeutic efficacy while minimizing systemic toxicity. It is administered orally, offering patient convenience.

Estramustinephosphate structure

Product name:Estramustinephosphate

CAS No:4891-15-0

MF:C₂₃H₃₂NO₆PCl₂

MW:520.38308

MDL:MFCD00869450

CID:45397

PubChem ID:259329

Estramustinephosphate Chemical and Physical Properties

Names and Identifiers

- Estramustine phosphate
- Estradiol 3-[bis(2-chloroethyl)carbamate] dihydrogen phosphate
- (17beta)-Estra-1,3,5(10)-triene-3,17-diol 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
- [(8R,9S,13S,14S,17S)-13-methyl-17-phosphonooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] N,N-bis(2-chloroethyl)carbamate
- A)-17-(phosphonooxy)estra-1,3,5(10)-trien-3-yl bis(2-chloroethyl)carbamate
- Emcyt (free acid)
- estra-1,3,5(10)-triene-3,17β-diol 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
- Estradiol,3-(bis(2-chloroethyl)carbamate) dihydrogen phosphate
- Leo 299
- LS 299
- DTXCID4028593
- Estra-1,5(10)-triene-3,17-diol (17.beta.)-, 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
- NCGC00184995-01
- BDBM50333645
- Estra-1,3,5(10)-triene-3,17beta-diol 3-(bis(2-chloroethyl)carbamate) 17-(dihydrogen phosphate)
- EINECS 225-512-3
- Estracyt
- Estra-1,3,5(10)-triene-3,17beta-diol 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
- AC-1305
- CAS-4891-15-0
- DTXSID7048667
- LS-299
- AKOS025401368
- Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 3-(bis(2-chloroethyl)carbamate) 17-(dihydrogen phosphate)
- EN300-19768168
- HY-13627A
- CS-0133861
- CHEBI:68643
- Tox21_113033
- DB14674
- ESTRAMUSTINE 17-(DIHYDROGEN PHOSPHATE) [MI]
- NCGC00484900-01
- SCHEMBL234749
- MUZ9585Y7B
- 4891-15-0
- estramustine-phosphate
- estra-1,3,5(10)-triene-3,17
- NSC-89199
- estra-1,3,5(10)-triene-3,17beta-diol3-[bis(2-chloroethyl)carbamate]17-(dihydrogenphosphate)
- (8R,9S,13S,14S,17S)-13-Methyl-17-(phosphonooxy)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl bis(2-chloroethyl)carbamate
- ESTRAMUSTINE PHOSPHATE [WHO-DD]
- Estramustine 17-(dihydrogen phosphate)
- BRN 1898199
- UNII-MUZ9585Y7B
- NSC89199
- {[(1S,3aS,3bR,9bS,11aS)-7-{[bis(2-chloroethyl)carbamoyl]oxy}-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]oxy}phosphonic acid
- ADFOJJHRTBFFOF-RBRWEJTLSA-N
- CHEMBL1756
- AB01273936-01
- (17beta)-17-(phosphonooxy)estra-1(10),2,4-trien-3-yl bis(2-chloroethyl)carbamate
- NSC 89199
- Q27137070
- A-diol 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
- Estradiol, 3-(bis(2-chloroethyl)carbamate) dihydrogen phosphate
- Estradiol, 3-[bis(2-chloroethyl)carbamate] dihydrogen phosphate
- Estramustinephosphate
- MDL： MFCD00869450
- Inchi： InChI=1S/C23H32Cl2NO6P/c1-23-9-8-18-17-5-3-16(31-22(27)26(12-10-24)13-11-25)14-15(17)2-4-19(18)20(23)6-7-21(23)32-33(28,29)30/h3,5,14,18-21H,2,4,6-13H2,1H3,(H2,28,29,30)/t18-,19-,20+,21+,23+/m1/s1
- InChI Key： ADFOJJHRTBFFOF-RBRWEJTLSA-N
- SMILES： ClCCN(C(OC1C=CC2[C@H]3CC[C@@]4([C@H](CC[C@H]4[C@@H]3CCC=2C=1)OP(=O)(O)O)C)=O)CCCl

Computed Properties

Exact Mass: 519.13400
Monoisotopic Mass: 519.134
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 8
Complexity: 747
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: nothing
XLogP3: nothing
Surface Charge: 0
Topological Polar Surface Area: 96.3A^2

Experimental Properties

Density: 1.4
Boiling Point: 661.2°Cat760mmHg
Flash Point: 353.7°C
Refractive Index: 1.594
PSA: 106.11000
LogP: 5.29900

Estramustinephosphate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	E262035-100mg	Estramustinephosphate	4891-15-0	100mg	425.00	2021-08-13
TRC	E262035-50mg	Estramustinephosphate	4891-15-0	50mg	255.00	2021-08-13
TRC	E262035-250mg	Estramustinephosphate	4891-15-0	250mg	845.00	2021-08-13
Enamine	EN300-19768168-0.05g		4891-15-0	0.05g	$2755.0	2023-09-16